Cas no 20721-18-0 (6-methylpyrazin-2-ol)

• Product name: 6-methylpyrazin-2-ol
• CAS No: 20721-18-0
• MF: C₅H₆N₂O
• MW: 110.11394071579
• MDL: MFCD08705761
• CID: 51624
• PubChem ID: 285725

6-methylpyrazin-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-6-methylpyrazine
• 6-Methylpyrazin-2-one
• 2(1H)-Pyrazinone,6-methyl-
• 6-methyl-1H-pyrazin-2-one
• 6-Methylpyrazin-2-ol
• 6-methylpyrazin-2-ol 2-Hydroxy-6-methylpyrazine
• 6-Methyl-1H-pyrazin-2-on
• 2(1H)-Pyrazinone, 6-methyl-
• NSC143141
• KSC491G2D
• WT1952
• AM84719
• SY004473
• AB0072750
• AB002914
• NSC-143141
• SB74936
• NSC 143141
• AKOS025310541
• AKOS006290027
• A814834
• AS-18750
• W-206548
• SCHEMBL2629277
• 4-(2-Methoxy-phenyl)-2,4-dioxo-butyricacid
• 20721-18-0
• CS-W003559
• DTXSID00301408
• FT-0650121
• EN300-104726
• MFCD08705761
• DB-011855
• 965-338-1
• 6-methylpyrazin-2-ol

• MDL： MFCD08705761
• Inchi： 1S/C5H6N2O/c1-4-2-6-3-5(8)7-4/h2-3H,1H3,(H,7,8)
• InChI Key： KXUOIHWSSNTEPE-UHFFFAOYSA-N
• SMILES： O=C1C([H])=NC([H])=C(C([H])([H])[H])N1[H]

Computed Properties

• Exact Mass: 110.04800
• Monoisotopic Mass: 110.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 41.5
• Surface Charge: 0
• Tautomer Count: 5

Experimental Properties

• Color/Form: No data available
• Density: 1.2200
• Melting Point: No data available
• Boiling Point: 376.2°C at 760 mmHg
• Flash Point: 181.3℃
• Refractive Index: 1.53
• PSA: 46.01000
• LogP: 0.49060

6-methylpyrazin-2-ol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Storage Condition：Sealed in dry,Room Temperature

6-methylpyrazin-2-ol Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds